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Compound of Interest

3-Chloro-2-methoxy-5-
Compound Name:
nitropyridine

cat. No.: B1398639

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-2-methoxy-5-nitropyridine

This document provides a comprehensive technical overview of the safety protocols, handling
procedures, and emergency responses for 3-Chloro-2-methoxy-5-nitropyridine (CAS No:
22353-53-3). It is intended for researchers, chemists, and drug development professionals who
may handle this compound. The guidance herein is synthesized from established safety data
for structurally related compounds and general principles of chemical hygiene, aiming to foster
a proactive safety culture in the laboratory.

Section 1: Compound Profile and Physicochemical
Properties

3-Chloro-2-methoxy-5-nitropyridine is a substituted pyridine derivative. Its chemical
structure, featuring a chloro, a methoxy, and a nitro group on the pyridine ring, makes it a
useful intermediate in organic synthesis. However, these same functional groups are
responsible for its hazardous properties, necessitating careful handling. The nitro group, in
particular, suggests that the compound should be treated as potentially reactive and toxic.

Table 1: Physicochemical Properties of 3-Chloro-2-methoxy-5-nitropyridine and Related
Compounds
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Property Value Source(s)
Chemical Formula CeHsCIN20s3 [1112]
Molecular Weight 188.57 g/mol [1][2]

Pale yellow to

white/gray/brown crystalline
Appearance o ) [3]

solid is typical for related

compounds.

] ] 193 - 198 °C (for 2-Amino-6-
Melting Point ) o [4]
chloro-3-nitropyridine)

Inert atmosphere, room
Storage [2]
temperature.

Section 2: Hazard Identification and GHS
Classification

While a specific, official GHS classification for 3-Chloro-2-methoxy-5-nitropyridine is not
universally published, data from closely related isomers and compounds with similar functional
groups provide a strong basis for a precautionary hazard assessment. The GHS classifications
for compounds like 2-Chloro-3-methoxy-5-nitropyridine and various chloro-nitro-pyridines
consistently indicate significant health risks.[1][5]

Inferred GHS Classification: Based on available data, 3-Chloro-2-methoxy-5-nitropyridine
should be handled as a substance with the following hazards:

Table 2: Inferred GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement Source(s)

o H302: Harmful if
Acute Toxicity, Oral Category 4 [1][2][6]
swallowed

. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [1]
contact with skin

Acute Toxicity, H332: Harmful if

) Category 4 ) [11[2]
Inhalation inhaled
Skin H315: Causes skin

. L Category 2 o [1]2][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [1](2][6]

Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 ) S [1][2][6]
respiratory irritation
Exposure)

Expert Analysis of Hazards:

e Oral, Dermal, and Inhalation Toxicity (H302, H312, H332): The presence of the nitroaromatic
and chlorinated heterocyclic systems suggests systemic toxicity. These compounds can
interfere with metabolic processes, and absorption through any route should be considered
dangerous.

o Skin and Eye Irritation (H315, H319): Chlorinated pyridines are known irritants. Direct
contact with the solid powder or solutions can cause significant irritation, redness, and pain.
[5] Prolonged contact may lead to chemical burns.

e Respiratory Irritation (H335): Inhalation of the dust can irritate the mucous membranes and
the entire respiratory tract.[6][7] All work should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
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A multi-layered approach to exposure control is mandatory. The "Hierarchy of Controls" is the
guiding principle, prioritizing engineering and administrative controls over sole reliance on PPE.

Hierarchy of Hazard Controls

Elimination
(Not Feasible)

Most Effective

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Primary Barrier)

Administrative Controls
(SOPs, Training)

Least Effective

Personal Protective Equipment (PPE)

(Last Line of Defense)

Click to download full resolution via product page
Caption: Hierarchy of Controls for Chemical Safety.

1. Engineering Controls (Primary Barrier):

+ Chemical Fume Hood: All weighing, transfers, and reactions involving 3-Chloro-2-methoxy-
5-nitropyridine must be performed inside a certified chemical fume hood to prevent

inhalation of dust or vapors.[8]
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Ventilation: The laboratory must have adequate general ventilation. Ensure that eyewash
stations and safety showers are located close to the workstation.[4][6]

. Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for
handling this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for
this chemical before commencing work.

Restricted Access: Designate specific areas for handling and storing this compound. Do not
eat, drink, or smoke in these areas.[6][9]

. Personal Protective Equipment (PPE) (Last Line of Defense):

Hand Protection: Wear nitrile gloves.[10] There is no single glove material that provides
universal protection, but nitrile offers good resistance to a range of chemicals.[10] Always
inspect gloves before use and use proper removal technique to avoid skin contact. Dispose
of contaminated gloves immediately.

Eye and Face Protection: Weatr tightly fitting safety goggles with side-shields.[11] If there is a
significant risk of splashing, a full-face shield should be worn in addition to goggles.[10]

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a
higher risk of spillage, wear chemical-resistant aprons or coveralls.[10]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
occupational limits, a NIOSH or European Standard EN 149 approved respirator may be
necessary.[4][6] This should be determined by a formal risk assessment.

Section 4: Safe Handling and Storage Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following
workflow is a self-validating system designed to ensure safety at each stage of handling.
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Caption: Standard Workflow for Handling 3-Chloro-2-methoxy-5-nitropyridine.
Step-by-Step Handling Methodology:
e Preparation:

o Causality: Before handling the compound, ensure all safety systems are operational.
Verify the fume hood's certification is current and its airflow is adequate. This is the
primary barrier protecting you from inhalation.

o Don all required PPE: nitrile gloves, safety goggles, and a lab coat.

o Assemble all necessary glassware, reagents, and waste containers inside the fume hood
to minimize movement in and out of the controlled area.

o Weighing and Transfer:

o Causality: To prevent inhalation of fine powder, conduct all weighing and transfer
operations within the fume hood.[8] Use a draft shield on the balance if necessary.

o Handle the container carefully. Avoid creating dust.[9]

o Use a clean spatula for transfers. Immediately after use, decontaminate the spatula by
rinsing it with an appropriate solvent into a designated waste container.

e Reaction:

o Causality: Add the solid reagent to the reaction vessel in portions to control the reaction
rate and any potential exotherms.

o If the reaction is sensitive to air or moisture, maintain an inert atmosphere (e.g., nitrogen
or argon).
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o Storage:

o Causality: To prevent degradation and accidental release, store the compound in a tightly
closed, clearly labeled container.[6][9]

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and acid chlorides.[4] Keep away from heat, sparks, and
open flames.[12]

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical. All personnel must be familiar
with these procedures and the location of safety equipment.
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Incident Occurs
(Spill or Exposure)

Assess Situation
(Is it safe to respond?)

Yes, small spill

Evacuate Area
Alert Others
Call Emergency Services

Small Spill

Skin Contact:
Remove contaminated clothing.
Wash with soap and water for 15 min.

Contain spill with inert absorbent
(e.g., sand, vermiculite)
Collect into sealed container for disposal.

Emergency Response Flowchart

Personnel Exposure

Yes, exposure

Inhalation:
Move to fresh air.
If breathing is difficult, give oxygen.

Eye Contact:
Rinse with water for 15 min.
Lift eyelids. Seek medical attention.

Seek Immediate Medical Attention
Bring SDS

Click to download full resolution via product page

Caption: Decision Flowchart for Emergency Response.

First-Aid Measures:
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« If Inhaled: Move the exposed person to fresh air at once.[13] If breathing has stopped or is
difficult, perform artificial respiration and seek immediate medical attention.[11]

 In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected
skin thoroughly with soap and plenty of water for at least 15 minutes.[4][13] If skin irritation
persists, get medical advice.[6]

e In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least
15 minutes, occasionally lifting the lower and upper eyelids.[7][13] Remove contact lenses if
present and easy to do.[6] Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[11] Never give anything by
mouth to an unconscious person.[14] Call a poison center or doctor immediately.[6]

Accidental Release Measures:

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation.
[4] Absorb any solution with an inert material (e.g., sand, vermiculite) and place it into a
suitable, labeled container for disposal.[8]

o Major Spills: Evacuate the area immediately.[3] Prevent the spill from entering drains or
waterways.[9] Only personnel with appropriate training and PPE should attempt to clean up
a large spill.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[14][15]

» Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides
(CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas may be formed.[15]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[16]

Section 6: Disposal Considerations

© 2025 BenchChem. All rights reserved. 9/11 Tech Support
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All waste generated from handling 3-Chloro-2-methoxy-5-nitropyridine must be treated as
hazardous waste.

o Chemical Waste: Dispose of the chemical and its container in accordance with all local,
regional, and national regulations.[3][6] Do not dispose of it down the drain.

o Contaminated Materials: Used gloves, paper towels, and other contaminated disposable
materials should be collected in a sealed, labeled hazardous waste container for proper
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and MSDS for 3-Chloro-2-methoxy-5-
nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398639#safety-handling-and-msds-for-3-chloro-2-
methoxy-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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